N-(6-methoxypyridin-3-yl)-3-phenyl-3-(1H-pyrrol-1-yl)propanamide

• Molecular Formula: C19H19N3O2
• Molecular Weight: 321.4 g/mol
• IUPAC Name: N-(6-methoxypyridin-3-yl)-3-phenyl-3-pyrrol-1-ylpropanamide
• InChI: InChI=1S/C19H19N3O2/c1-24-19-10-9-16(14-20-19)21-18(23)13-17(22-11-5-6-12-22)15-7-3-2-4-8-15/h2-12,14,17H,13H2,1H3,(H,21,23)
• InChI Key: YMCAPBGNKYXKQY-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)NC(=O)CC(C2=CC=CC=C2)N3C=CC=C3

Description

N-(6-methoxypyridin-3-yl)-3-phenyl-3-(1H-pyrrol-1-yl)propanamide is a synthetic organic compound that has garnered interest in various fields of scientific research. This compound features a pyridine ring substituted with a methoxy group at the 6-position, a phenyl group, and a pyrrole ring. Its unique structure makes it a valuable subject for studies in medicinal chemistry, pharmacology, and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(6-methoxypyridin-3-yl)-3-phenyl-3-(1H-pyrrol-1-yl)propanamide typically involves the condensation of 6-methoxypyridine-3-amine with pyrrole-2-carbaldehyde, followed by further functionalization to introduce the phenyl group and the propanamide moiety . The reaction conditions often include the use of solvents such as ethanol or methanol, and catalysts like acetic acid or p-toluenesulfonic acid to facilitate the condensation reaction.

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions to ensure high yield and purity, using industrial-grade solvents and catalysts, and employing continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N-(6-methoxypyridin-3-yl)-3-phenyl-3-(1H-pyrrol-1-yl)propanamide can undergo various chemical reactions, including:

Oxidation: The methoxy group on the pyridine ring can be oxidized to form a hydroxyl group.

Reduction: The carbonyl group in the propanamide moiety can be reduced to form an amine.

Substitution: The hydrogen atoms on the pyrrole ring can be substituted with various functional groups.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Electrophilic reagents such as alkyl halides or acyl chlorides in the presence of a base like sodium hydride (NaH).

Major Products Formed

Oxidation: Formation of N-(6-hydroxypyridin-3-yl)-3-phenyl-3-(1H-pyrrol-1-yl)propanamide.

Reduction: Formation of N-(6-methoxypyridin-3-yl)-3-phenyl-3-(1H-pyrrol-1-yl)propanamine.

Substitution: Formation of various substituted derivatives depending on the electrophile used.

Scientific Research Applications

N-(6-methoxypyridin-3-yl)-3-phenyl-3-(1H-pyrrol-1-yl)propanamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Studied for its potential antimicrobial properties and interactions with biological macromolecules.

Medicine: Investigated for its potential as a therapeutic agent, particularly in the context of cancer research due to its ability to inhibit certain enzymes and signaling pathways.

Mechanism of Action

The mechanism of action of N-(6-methoxypyridin-3-yl)-3-phenyl-3-(1H-pyrrol-1-yl)propanamide involves its interaction with specific molecular targets. For instance, it may inhibit enzymes by binding to their active sites, thereby blocking substrate access and subsequent catalytic activity. The compound may also interfere with signaling pathways by binding to receptors or other signaling molecules, leading to altered cellular responses .

Comparison with Similar Compounds

Similar Compounds

N-((1H-Pyrrol-2-yl)methylene)-6-methoxypyridin-3-amine: A Schiff base ligand with similar structural features but different functional groups.

1H-pyrrolo[2,3-b]pyridine derivatives: Compounds with a pyridine-pyrrole fused ring system, often studied for their biological activities.

Uniqueness

N-(6-methoxypyridin-3-yl)-3-phenyl-3-(1H-pyrrol-1-yl)propanamide stands out due to its unique combination of a methoxypyridine ring, a phenyl group, and a pyrrole ring. This structural arrangement imparts distinct chemical and biological properties, making it a valuable compound for diverse research applications.